Cas no 2138023-78-4 (4-amino-1-(2,2-dimethylcyclopropyl)methyl-1H-pyrazole-3-carboxylic acid)

• Product Name: 4-amino-1-(2,2-dimethylcyclopropyl)methyl-1H-pyrazole-3-carboxylic acid
• CAS No: 2138023-78-4
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 6206461
• PubChem ID: 165480360
• Update Time: 2025-05-24

4-amino-1-(2,2-dimethylcyclopropyl)methyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-(2,2-dimethylcyclopropyl)methyl-1H-pyrazole-3-carboxylic acid
• 2138023-78-4
• 4-amino-1-[(2,2-dimethylcyclopropyl)methyl]-1H-pyrazole-3-carboxylic acid
• EN300-1113144

• Inchi： 1S/C10H15N3O2/c1-10(2)3-6(10)4-13-5-7(11)8(12-13)9(14)15/h5-6H,3-4,11H2,1-2H3,(H,14,15)
• InChI Key： KWZZXMSYIXNJEG-UHFFFAOYSA-N
• SMILES： OC(C1C(=CN(CC2CC2(C)C)N=1)N)=O

Computed Properties

• Exact Mass: 209.116426730g/mol
• Monoisotopic Mass: 209.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 81.1Ų

Additional information on 4-amino-1-(2,2-dimethylcyclopropyl)methyl-1H-pyrazole-3-carboxylic acid

4-Amino-1-(2,2-Dimethylcyclopropyl)methyl-1H-Pyrazole-3-Carboxylic Acid: A Comprehensive Overview

The compound 4-amino-1-(2,2-dimethylcyclopropyl)methyl-1H-pyrazole-3-carboxylic acid, identified by the CAS number 2138023-78-4, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug discovery and development. The molecule combines a pyrazole ring, a cyclopropyl group, and an amino acid moiety, making it a versatile structure for various chemical modifications and biological assays.

The pyrazole ring, a five-membered heterocyclic structure with two nitrogen atoms, is known for its stability and ability to participate in hydrogen bonding, which are crucial for bioavailability and receptor interactions. The presence of the dimethylcyclopropyl group adds rigidity to the molecule, potentially enhancing its pharmacokinetic properties. Additionally, the amino acid moiety introduces a carboxylic acid group, which can be further modified to create peptide bonds or other functional groups for diverse applications.

Recent studies have highlighted the potential of this compound as a lead molecule in the development of new drugs targeting various therapeutic areas. For instance, researchers have explored its role in modulating enzyme activities and receptor interactions, which are critical in treating diseases such as cancer, inflammation, and neurodegenerative disorders. The compound's ability to act as a substrate or inhibitor in enzymatic reactions has been extensively studied using computational modeling and in vitro assays.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic substitutions, cyclizations, and coupling reactions. The integration of the cyclopropyl group into the structure requires precise control over reaction conditions to ensure stereochemical integrity. Advanced techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to optimize the synthesis process, reducing production time and increasing yield.

The biological evaluation of 4-amino-1-(2,2-dimethylcyclopropyl)methyl-1H-pyrazole-3-carboxylic acid has revealed promising results in preclinical models. For example, studies have demonstrated its ability to inhibit key enzymes involved in metabolic pathways associated with chronic diseases. Furthermore, its low toxicity profile and favorable pharmacokinetic properties make it an attractive candidate for further development into clinical trials.

From an environmental standpoint, the compound's biodegradability and ecological impact have also been assessed to ensure compliance with regulatory standards. Green chemistry principles have been applied during its synthesis to minimize waste generation and reduce energy consumption.

In conclusion, 4-amino-1-(2,2-dimethylcyclopropyl)methyl-1H-pyrazole-3-carboxylic acid represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. Its unique structure, combined with advancements in synthetic methodologies and biological evaluations, positions it as a promising lead molecule for future drug discovery efforts.